Cas no 1933533-18-6 (Heptanoylimidazol1,2--apyridin-8-yl)phenyl)acetic Acid)

• Product Name: Heptanoylimidazol1,2--apyridin-8-yl)phenyl)acetic Acid
• CAS No: 1933533-18-6
• MF: C₂₂H₂₄N₂O₃
• MW: 364.437565803528
• CID: 4630078
• Update Time: 2025-07-31

Heptanoylimidazol1,2--apyridin-8-yl)phenyl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• Heptanoylimidazol1,2--apyridin-8-yl)phenyl)acetic Acid

• Inchi： 1S/C22H24N2O3/c1-2-3-4-5-6-20(25)18-14-19(22-23-11-12-24(22)15-18)17-9-7-16(8-10-17)13-21(26)27/h7-12,14-15H,2-6,13H2,1H3,(H,26,27)
• InChI Key： MMYRYMMKMUTPBB-UHFFFAOYSA-N
• SMILES： O=C(C1=CN2C=CN=C2C(C2C=CC(CC(=O)O)=CC=2)=C1)CCCCCC

Additional information on Heptanoylimidazol1,2--apyridin-8-yl)phenyl)acetic Acid

Introduction to Heptanoylimidazo[1,2-a]pyridin-8-yl)phenyl)acetic Acid (CAS No. 1933533-18-6)

Heptanoylimidazo[1,2-a]pyridin-8-yl)phenyl)acetic Acid, identified by its CAS number 1933533-18-6, is a sophisticated organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound belongs to a class of molecules known for their potential applications in drug discovery and therapeutic development. The intricate structure of Heptanoylimidazo[1,2-a]pyridin-8-yl)phenyl)acetic Acid incorporates multiple functional groups, which contribute to its unique chemical properties and biological activities.

The imidazo[1,2-a]pyridine core is a well-studied scaffold in medicinal chemistry, renowned for its versatility in forming hydrogen bonds and its ability to interact with various biological targets. In particular, the pyridine ring at position 8 of the imidazo[1,2-a]pyridine moiety plays a crucial role in modulating the compound's pharmacokinetic and pharmacodynamic profiles. The presence of a heptanoyl group further enhances the molecule's lipophilicity, making it more suitable for membrane penetration and interaction with intracellular receptors.

The phenylacetic acid moiety at the other end of the molecule introduces an acidic functional group, which can participate in various biochemical reactions. This feature makes Heptanoylimidazo[1,2-a]pyridin-8-yl)phenyl)acetic Acid a promising candidate for further exploration in the development of novel therapeutic agents. Recent studies have highlighted the potential of this compound in inhibiting specific enzymes and receptors involved in inflammatory and metabolic disorders.

In the realm of drug discovery, the synthesis and characterization of Heptanoylimidazo[1,2-a]pyridin-8-yl)phenyl)acetic Acid have been refined through advanced synthetic methodologies. Researchers have employed multi-step organic synthesis techniques to achieve high yields and purity levels. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the complex heterocyclic framework of this molecule. These synthetic advancements have not only improved the accessibility of Heptanoylimidazo[1,2-a]pyridin-8-yl)phenyl)acetic Acid but also paved the way for its incorporation into more complex drug candidates.

The biological activity of Heptanoylimidazo[1,2-a]pyridin-8-yl)phenyl)acetic Acid has been extensively evaluated in vitro and in vivo. Preclinical studies have demonstrated its potential as an inhibitor of cyclooxygenase (COX)-2, an enzyme implicated in pain and inflammation. The compound's ability to selectively inhibit COX-2 without affecting COX-1 suggests its therapeutic potential in managing chronic inflammatory conditions. Additionally, its interaction with other targets such as peroxisome proliferator-activated receptors (PPARs) has been explored, indicating its role in metabolic regulation.

The pharmacokinetic properties of Heptanoylimidazo[1,2-a]pyridin-8-yl)phenyl)acetic Acid have also been thoroughly investigated. Its moderate solubility in water and oil allows for versatile formulation strategies, enhancing its bioavailability. Animal models have shown that this compound exhibits favorable distribution patterns, reaching target tissues efficiently. Furthermore, preliminary toxicity studies have indicated that Heptanoylimidazo[1,2-a]pyridin-8-yl)phenyl)acetic Acid is well-tolerated at therapeutic doses, although further long-term studies are necessary to fully assess its safety profile.

The integration of computational chemistry and molecular modeling techniques has significantly accelerated the discovery process for compounds like Heptanoylimidazo[1,2-a]pyridin-8-yl)phenyl)acetic Acid. These tools allow researchers to predict binding affinities and optimize molecular structures before conducting expensive wet-lab experiments. By leveraging artificial intelligence (AI)-based platforms, scientists can rapidly screen large libraries of compounds and identify promising candidates for further development. This interdisciplinary approach has been instrumental in advancing the field of medicinal chemistry.

The future prospects for Heptanoylimidazo[1,2-a]pyridin-8-yl)phenyl)acetic Acid are vast and exciting. Ongoing research aims to explore its potential applications in treating neurological disorders by targeting specific neurotransmitter receptors. Additionally, its role in modulating immune responses has sparked interest among immunologists seeking novel immunomodulatory agents. As our understanding of disease mechanisms continues to evolve, compounds like Heptanoylimidazo[1,2-a]pyridin-8-yl)phenyl)acetic Acid are poised to play a pivotal role in next-generation therapeutics.

In conclusion, Heptanoylimidazo[1,2-a]pyridin-8-yl)phenyl)acetic Acid (CAS No. 1933533-18-6) represents a significant advancement in chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it a valuable tool for researchers investigating inflammation, metabolism, and other critical disease pathways. With continued innovation in synthetic chemistry and computational biology, this compound is likely to contribute substantially to the development of novel treatments that improve human health.